Cas no 1177348-45-6 (1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride)

• Product Name: 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride
• CAS No: 1177348-45-6
• MF: C₈H₉Cl₂N₅
• MW: 246.096558332443
• MDL: MFCD09743260
• CID: 4561670
• PubChem ID: 71779054
• Update Time: 2025-11-02

1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
• (1-(4-Chlorophenyl)-1H-tetrazol-5-yl)methanamine hydrochloride
• 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride
• [1-(4-chlorophenyl)tetrazol-5-yl]methanamine;hydrochloride
• 1H-Tetrazole-5-methanamine, 1-(4-chlorophenyl)-, hydrochloride
• F2147-0082
• 1177348-45-6
• [1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride
• EN300-238492
• ([1-(4-Chlorophenyl)-1h-tetrazol-5-yl]methyl)amine hydrochloride
• 1H-Tetrazole-5-methanamine,1-(4-chlorophenyl)-,hydrochloride
• AKOS023552879

• MDL： MFCD09743260
• Inchi： 1S/C8H8ClN5.ClH/c9-6-1-3-7(4-2-6)14-8(5-10)11-12-13-14;/h1-4H,5,10H2;1H
• InChI Key： VRNZHPGLOTXPEV-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(Cl)=CC=2)N=NN=C1CN.Cl

Computed Properties

• Exact Mass: 245.0235007g/mol
• Monoisotopic Mass: 245.0235007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride

Comprehensive Overview of 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride (CAS No. 1177348-45-6)

1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride (CAS No. 1177348-45-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique tetrazole ring structure and chlorophenyl moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate due to its structural versatility and reactivity.

The molecular formula of 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride is C₈H₉ClN₅·HCl, with a molecular weight of 244.11 g/mol. The compound features a tetrazole ring, which is known for its stability and ability to mimic carboxylic acid groups in biological systems. This property makes it valuable in the design of pharmaceutical agents, especially in the development of enzyme inhibitors and receptor modulators. The 4-chlorophenyl group further enhances its lipophilicity, which can influence its pharmacokinetic properties.

In recent years, the demand for 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride has increased due to its relevance in medicinal chemistry and agrochemical innovation. The compound is often utilized as a building block in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Its structural features align with current trends in drug development, where researchers seek compounds with improved metabolic stability and target specificity.

One of the key advantages of 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride is its compatibility with modern synthetic techniques, such as click chemistry and microwave-assisted synthesis. These methods enable rapid and efficient modification of the compound, making it a valuable tool for high-throughput screening and combinatorial chemistry. Additionally, its hydrochloride salt form enhances solubility, facilitating its use in aqueous reaction systems.

The compound's potential extends beyond pharmaceuticals. In material science, 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride has been explored for its role in designing functional polymers and coordination complexes. Its ability to form stable complexes with metal ions opens doors for applications in catalysis and sensing technologies. Researchers are also investigating its use in supramolecular chemistry, where its structural motifs can contribute to the development of novel molecular architectures.

From a commercial perspective, 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. The compound is typically supplied as a high-purity solid, ensuring consistency in experimental outcomes. Its stability under standard storage conditions further enhances its practicality for long-term research projects.

In conclusion, 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride (CAS No. 1177348-45-6) represents a versatile and valuable compound in modern chemical research. Its unique structural features, combined with its broad applicability in drug discovery, material science, and agrochemical development, make it a subject of ongoing interest. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing contemporary challenges in chemistry and biology.